Cas no 61340-15-6 (5-(Benzyloxy)-2-Nitrobenzoic Acid)

• Product Name: 5-(Benzyloxy)-2-Nitrobenzoic Acid
• CAS No: 61340-15-6
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD09728850
• CID: 483343
• PubChem ID: 11334790
• Update Time: 2025-06-12

5-(Benzyloxy)-2-Nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-nitro-5-(phenylmethoxy)-
• 2-nitro-5-phenylmethoxybenzoic acid
• 5-(benzyloxy)-2-nitrobenzoic acid
• 5-Benzyloxy-2-nitro-benzoesaeure
• 5-benzyloxy-2-nitrobenzoic acid
• 5-benzyloxy-2-nitro-benzoic acid
• AG-A-81559
• AGN-PC-0070QA
• AR3317
• CTK2E2089
• SureCN4936955
• MFCD09728850
• doi:10.14272/HUIYIFIIMHKYIP-UHFFFAOYSA-N.1
• Z240114938
• AS-45579
• AKOS000137699
• SY165170
• A918500
• DTXSID30462758
• CS-0171390
• EN300-187226
• 61340-15-6
• 5-(Benzyloxy)-2-nitrobenzoicacid
• SCHEMBL4936955
• 10.14272/HUIYIFIIMHKYIP-UHFFFAOYSA-N.1
• 5-(Benzyloxy)-2-Nitrobenzoic Acid

• MDL： MFCD09728850
• Inchi： 1S/C14H11NO5/c16-14(17)12-8-11(6-7-13(12)15(18)19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： HUIYIFIIMHKYIP-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C(=O)O)=C1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.06373
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 89.67

5-(Benzyloxy)-2-Nitrobenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-(Benzyloxy)-2-Nitrobenzoic Acid

Comprehensive Overview of 5-(Benzyloxy)-2-Nitrobenzoic Acid (CAS No. 61340-15-6): Properties, Applications, and Industry Insights

5-(Benzyloxy)-2-Nitrobenzoic Acid (CAS No. 61340-15-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for nitroaromatic compounds and benzyloxy derivatives, this chemical has garnered significant attention in both academic and industrial settings. Its unique molecular structure, combining a nitro group and a benzyl ether moiety, enables diverse reactivity, making it a valuable building block for complex organic transformations.

In recent years, the surge in green chemistry initiatives has propelled research into optimizing the synthesis of 5-(Benzyloxy)-2-Nitrobenzoic Acid to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to enhance yield while minimizing waste. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched in scientific databases and AI-driven platforms like Google Scholar and Reaxys.

The compound’s role in pharmaceutical intermediates is particularly noteworthy. As the global pharmaceutical industry expands, the need for high-purity nitrobenzoic acid derivatives has increased, driven by their utility in synthesizing active pharmaceutical ingredients (APIs). Questions such as "How is 5-(Benzyloxy)-2-Nitrobenzoic Acid used in drug development?" or "What are the safety protocols for handling nitroaromatics?" are commonly searched, reflecting user interest in both applications and operational safety.

From a structural perspective, 5-(Benzyloxy)-2-Nitrobenzoic Acid exhibits distinct spectroscopic properties, including characteristic IR absorption bands for the carboxylic acid (C=O stretch) and nitro group (asymmetric and symmetric stretches). These features are critical for quality control and analytical validation, topics frequently discussed in forums like ResearchGate and LinkedIn’s chemistry groups. Analytical techniques such as HPLC and NMR are often employed to verify purity, addressing another common query: "How to analyze 5-(Benzyloxy)-2-Nitrobenzoic Acid purity?".

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the design of photoactive materials and organic semiconductors. The nitro group’s electron-withdrawing properties contribute to tunable electronic characteristics, a hot topic in the development of next-generation OLEDs and photovoltaic devices. Searches for "nitroaromatics in electronics" or "benzyloxy derivatives for optoelectronics" highlight this intersection of chemistry and advanced materials.

Regulatory compliance is another critical aspect. While 5-(Benzyloxy)-2-Nitrobenzoic Acid is not classified as hazardous under major regulatory frameworks, proper handling guidelines—such as avoiding prolonged skin contact and using PPE—are emphasized in safety data sheets (SDS). This addresses frequent user concerns about "safe storage of nitrobenzoic acids" and "benzyloxy compound stability."

In summary, 5-(Benzyloxy)-2-Nitrobenzoic Acid (CAS No. 61340-15-6) represents a multifaceted compound with broad utility across industries. Its synthesis, applications, and analytical methods align with current trends in sustainable chemistry, pharmaceutical innovation, and advanced materials, making it a subject of enduring relevance in scientific and industrial discourse.